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Compound of Interest

Compound Name: Butyl valerate

Cat. No.: B146188 Get Quote

For researchers, scientists, and drug development professionals in the fragrance industry, a

detailed understanding of the performance of aroma chemicals is paramount. This guide

provides an objective comparison of butyl valerate against other common fruity esters—ethyl

butyrate, isoamyl acetate, and butyl acetate—with a focus on their application in fragrances.

The selection of an appropriate ester is critical in achieving the desired olfactory profile,

stability, and longevity of a fragrance. This document presents quantitative data, detailed

experimental protocols, and visualizations to aid in the informed selection of these compounds.

Data Presentation: Comparative Analysis of Fruity
Esters
The following table summarizes the key physicochemical and sensory properties of butyl
valerate and three other widely used fruity esters. This data facilitates a direct comparison of

their odor characteristics and physical properties relevant to fragrance formulation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b146188?utm_src=pdf-interest
https://www.benchchem.com/product/b146188?utm_src=pdf-body
https://www.benchchem.com/product/b146188?utm_src=pdf-body
https://www.benchchem.com/product/b146188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Butyl Valerate Ethyl Butyrate
Isoamyl
Acetate

Butyl Acetate

CAS Number 591-68-4[1][2] 105-54-4 123-92-2[3] 123-86-4[4]

Molecular

Formula
C₉H₁₈O₂[1][2] C₆H₁₂O₂ C₇H₁₄O₂[3] C₆H₁₂O₂

Molecular Weight

( g/mol )
158.24[1] 116.16 130.19[3] 116.16

Odor Profile

Fruity, apple,

pineapple, green,

sweet[1][5]

Sweet, fruity,

pineapple,

banana[6]

Banana, pear,

sweet, fruity[7][8]

Ethereal, fruity,

banana-

pineapple-

pear[9]

Odor Detection

Threshold (in

water, ppb)

~1.5 (for ethyl

valerate)[7]
1 Not Found Not Found

Vapor Pressure

(mmHg @ 25°C)
~0.47 (est.)[1] Not Found 5.6[10][11] Not Found

Boiling Point (°C) 186-187[12] 121 142[3] 126.1[9]

Solubility in

Water

Slightly

soluble[1][5]
Slightly soluble

Slightly soluble

(0.3g/100ml)[3]

Slightly soluble

(0.7g/100ml)[9]

Experimental Protocols
To ensure a standardized and objective comparison of fragrance esters, detailed experimental

protocols are necessary. The following sections outline the methodologies for sensory and

stability evaluation.

Sensory Evaluation Protocol: Odor Profile and Intensity
Objective: To characterize and compare the odor profile and intensity of butyl valerate and

other fruity esters using a trained sensory panel.

Materials:
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Butyl valerate, ethyl butyrate, isoamyl acetate, and butyl acetate (high purity, fragrance

grade)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass vials with PTFE-lined caps

Fragrance blotters (smelling strips)

Controlled environment sensory evaluation room (odor-free, controlled temperature and

humidity)

Procedure:

Panel Selection and Training:

Select 10-15 panelists based on their olfactory acuity and ability to describe scents.

Train the panel over several sessions to identify and rate the intensity of various fruity and

ester-like aroma standards.[13] Develop a consensus vocabulary (lexicon) to describe the

observed scents.[13]

Sample Preparation:

Prepare 1% solutions of each ester in the chosen solvent.

Label the vials with random three-digit codes to blind the samples.

Evaluation:

Dip a fragrance blotter into each coded sample for 2 seconds, ensuring consistent

saturation.

Present the blotters to the panelists in a randomized order.

Panelists will evaluate the odor profile of each sample immediately after dipping (top

notes), after 15 minutes (heart notes), and after 1 hour (base notes).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b146188?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Sensory_Panel_Evaluation_of_Ethyl_Heptanoate_and_Other_Fruity_Esters.pdf
https://www.benchchem.com/pdf/A_Comparative_Sensory_Panel_Evaluation_of_Ethyl_Heptanoate_and_Other_Fruity_Esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For each time point, panelists will describe the scent using the established lexicon and

rate the overall odor intensity on a 10-point scale (1 = very weak, 10 = very strong).

Data Analysis:

Compile the intensity ratings and descriptive terms for each ester.

Calculate the mean and standard deviation for the intensity ratings at each time point.

Generate an odor profile for each ester based on the frequency of the descriptive terms

used by the panelists.

Stability Testing Protocol: Fragrance in a Model
Cosmetic Lotion
Objective: To assess the chemical stability of butyl valerate and other fruity esters in a

standard oil-in-water lotion base under accelerated aging conditions.

Materials:

Butyl valerate, ethyl butyrate, isoamyl acetate, and butyl acetate

Model oil-in-water (O/W) lotion base (fragrance-free)

Glass jars with airtight lids

Stability chambers (controlled temperature and light)

Gas Chromatography-Mass Spectrometry (GC-MS) system

Procedure:

Sample Preparation:

Prepare four batches of the model lotion, each containing 0.5% (w/w) of one of the test

esters.

Ensure the ester is thoroughly incorporated into the lotion.
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Package the lotions in the glass jars.

Accelerated Stability Study:

Store the samples under the following conditions for 12 weeks:[14][15]

Condition A: 40°C ± 2°C (elevated temperature)

Condition B: 4°C ± 2°C (refrigerated, as a control)

Condition C: 25°C ± 2°C with exposure to UV light (to assess photostability)

At time points 0, 4, 8, and 12 weeks, remove a sample from each condition for analysis.

Analytical Method (GC-MS):

Extraction: Extract the fragrance ester from the lotion matrix using a suitable solvent (e.g.,

hexane or methyl tert-butyl ether) via liquid-liquid extraction.[16]

GC-MS Analysis:

Inject the extract into the GC-MS system.

Use a suitable capillary column (e.g., DB-5ms) for separation.

Set the oven temperature program to effectively separate the ester from other matrix

components.

Operate the mass spectrometer in scan mode to identify the ester and any potential

degradation products.

Quantify the concentration of the ester at each time point using a previously established

calibration curve.[16]

Data Analysis:

Calculate the percentage of the initial ester concentration remaining at each time point for

each storage condition.
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Plot the degradation curves for each ester under each condition.

Analyze the mass spectra for the appearance of new peaks that may indicate degradation

products.

Mandatory Visualization
The following diagrams illustrate the relationships between the compared esters and a typical

experimental workflow for their evaluation.

Valerates (Pentanoates)

Butyrates (Butanoates)

Acetates (Ethanoates)

Butyl Valerate Fruity, Apple, Pineapple

Isoamyl Valerate Fruity, Apple

Ethyl Valerate Fruity, Apple-like

Ethyl Butyrate Fruity, Pineapple, Banana

Isoamyl Acetate Banana, Pear

Butyl Acetate Fruity, Banana-like

Click to download full resolution via product page

Fig. 1: Structural and Scent Relationships of Fruity Esters
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Fig. 2: Experimental Workflow for Fragrance Ester Comparison

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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